N-((4-cyclohexyl-5-mercapto-4H-1,2,4-triazol-3-yl)methyl)-2-fluorobenzamide

• IUPAC Name: N-[(4-cyclohexyl-5-sulfanylidene-1H-1,2,4-triazol-3-yl)methyl]-2-fluorobenzamide
• InChI: InChI=1S/C16H19FN4OS/c17-13-9-5-4-8-12(13)15(22)18-10-14-19-20-16(23)21(14)11-6-2-1-3-7-11/h4-5,8-9,11H,1-3,6-7,10H2,(H,18,22)(H,20,23)
• InChI Key: YCIBAZJAFOXTGO-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)N2C(=NNC2=S)CNC(=O)C3=CC=CC=C3F
• Molecular Formula: C16H19FN4OS
• Molecular Weight: 334.4 g/mol

Description

N-((4-cyclohexyl-5-mercapto-4H-1,2,4-triazol-3-yl)methyl)-2-fluorobenzamide is a chemical compound that has been extensively studied for its potential applications in scientific research. Its unique chemical structure has been found to have several interesting properties that make it a promising candidate for various research applications.

Detailed Synthesis Method

Design of the Synthesis Pathway
The synthesis pathway for N-((4-cyclohexyl-5-mercapto-4H-1,2,4-triazol-3-yl)methyl)-2-fluorobenzamide involves the reaction of 4-cyclohexyl-5-mercapto-4H-1,2,4-triazole with 2-fluorobenzoyl chloride in the presence of a base to form the intermediate N-(4-cyclohexyl-5-mercapto-4H-1,2,4-triazol-3-yl)-2-fluorobenzamide, which is then reacted with formaldehyde and a base to form the final product.

Starting Materials
4-cyclohexyl-5-mercapto-4H-1,2,4-triazole, 2-fluorobenzoyl chloride, base, formaldehyde

Reaction
Step 1: 4-cyclohexyl-5-mercapto-4H-1,2,4-triazole is reacted with 2-fluorobenzoyl chloride in the presence of a base, such as triethylamine, to form N-(4-cyclohexyl-5-mercapto-4H-1,2,4-triazol-3-yl)-2-fluorobenzamide., Step 2: The intermediate N-(4-cyclohexyl-5-mercapto-4H-1,2,4-triazol-3-yl)-2-fluorobenzamide is then reacted with formaldehyde and a base, such as sodium hydroxide, to form the final product N-((4-cyclohexyl-5-mercapto-4H-1,2,4-triazol-3-yl)methyl)-2-fluorobenzamide.

Mechanism Of Action

The mechanism of action of N-((4-cyclohexyl-5-mercapto-4H-1,2,4-triazol-3-yl)methyl)-2-fluorobenzamide is not yet fully understood. However, studies have suggested that it may interact with specific proteins and enzymes in a manner that alters their activity or function.

Biochemical And Physiological Effects

The biochemical and physiological effects of N-((4-cyclohexyl-5-mercapto-4H-1,2,4-triazol-3-yl)methyl)-2-fluorobenzamide are still being investigated. However, preliminary studies have suggested that it may have potential applications in the study of various biological systems, including the nervous system and immune system.

Advantages And Limitations For Lab Experiments

One of the main advantages of using N-((4-cyclohexyl-5-mercapto-4H-1,2,4-triazol-3-yl)methyl)-2-fluorobenzamide in lab experiments is its unique chemical structure, which makes it a promising candidate for various research applications. However, its synthesis and handling require specialized equipment and expertise, which may limit its accessibility to some researchers.

Future Directions

There are several potential future directions for research on N-((4-cyclohexyl-5-mercapto-4H-1,2,4-triazol-3-yl)methyl)-2-fluorobenzamide. These include further investigation into its mechanism of action, as well as its potential applications in the study of various biological systems. Additionally, researchers may explore the development of new synthesis methods or modifications to the compound's chemical structure to enhance its properties and applications.

Scientific Research Applications

N-((4-cyclohexyl-5-mercapto-4H-1,2,4-triazol-3-yl)methyl)-2-fluorobenzamide has been found to have several potential applications in scientific research. It has been studied for its potential use as a fluorescent probe for imaging biological systems, as well as for its ability to bind to specific proteins and enzymes.